Cas no 1207019-92-8 (2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide)

• Product Name: 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide
• CAS No: 1207019-92-8
• MF: C₁₄H₁₅NOS₂
• MW: 277.405000925064
• CID: 6234043
• PubChem ID: 45559696
• Update Time: 2025-07-17

2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide
• AKOS024520579
• F5831-7519
• 2-ethylsulfanyl-N-(thiophen-3-ylmethyl)benzamide
• 2-(ethylthio)-N-(thiophen-3-ylmethyl)benzamide
• 1207019-92-8
• 2-(ethylsulfanyl)-N-[(thiophen-3-yl)methyl]benzamide

• Inchi： 1S/C14H15NOS2/c1-2-18-13-6-4-3-5-12(13)14(16)15-9-11-7-8-17-10-11/h3-8,10H,2,9H2,1H3,(H,15,16)
• InChI Key： BZQSABVBTRLNAM-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(NCC1=CSC=C1)=O

Computed Properties

• Exact Mass: 277.05950645g/mol
• Monoisotopic Mass: 277.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide

2-(Ethylsulfanyl)-N-(Thiophen-3-yl)methylbenzamide: A Comprehensive Overview

2-(Ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide (CAS No. 1207019-92-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The molecular structure of 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide consists of a benzamide core, an ethylsulfanyl group, and a thiophene ring. These functional groups contribute to the compound's chemical properties and biological activities. The presence of the thiophene ring, in particular, is noteworthy as it is a common motif in many biologically active molecules, including pharmaceuticals and natural products.

Recent research has highlighted the potential of 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide has also shown potential as an antioxidant. Oxidative stress is a contributing factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for the development of novel therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a drug candidate. Its oral bioavailability and stability in physiological conditions are key factors that contribute to its suitability for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide in various disease models. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic effects without major adverse side effects. These findings underscore the potential of this compound as a novel therapeutic agent for treating inflammatory and oxidative stress-related diseases.

The structural diversity and functional versatility of 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide make it an attractive target for further chemical modifications. Researchers are exploring various analogues and derivatives to optimize its pharmacological properties and enhance its therapeutic potential. These efforts aim to identify more potent and selective compounds that can be advanced into clinical trials.

In conclusion, 2-(ethylsulfanyl)-N-(thiophen-3-yl)methylbenzamide (CAS No. 1207019-92-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and antioxidant properties, make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future applications in healthcare.